Cas no 25238-10-2 (Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester)

25238-10-2 structure
Product name:Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester
- (2-ethylphenyl) 3-nitrobenzenesulfonate
- 2-ethylphenyl 3-nitrobenzenesulfonate
- o-Ethylphenyl-m-nitrobenzolsulfonat
- DTXSID30301754
- SCHEMBL13724053
- NSC-146157
- 25238-10-2
- NSC146157
-
- Inchi: InChI=1S/C14H13NO5S/c1-2-11-6-3-4-9-14(11)20-21(18,19)13-8-5-7-12(10-13)15(16)17/h3-10H,2H2,1H3
- InChI Key: IJLXULGUXAFEKD-UHFFFAOYSA-N
- SMILES: CCC1=CC=CC=C1OS(C1=CC=CC([N+]([O-])=O)=C1)(=O)=O
Computed Properties
- Exact Mass: 307.05100
- Monoisotopic Mass: 307.05144369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.6Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 97.57000
- LogP: 4.52890
Benzenesulfonicacid, 3-nitro-, 2-ethylphenyl ester Related Literature
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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3. Book reviews
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Christopher J. Welch,Kerstin Zawatzky,Alexey A. Makarov,Satoshi Fujiwara,Arimasa Matsumoto,Kenso Soai Org. Biomol. Chem., 2017,15, 96-101
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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